Cas no 62172-92-3 (Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-)

• Product Name: Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-
• CAS No: 62172-92-3
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 455588
• PubChem ID: 71389130
• Update Time: 2025-04-19

Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-
• 2,3,4,5-tetrafluoro-6-(methoxymethyl)benzoic acid
• 62172-92-3
• DTXSID50811168

• Inchi： 1S/C9H6F4O3/c1-16-2-3-4(9(14)15)6(11)8(13)7(12)5(3)10/h2H2,1H3,(H,14,15)
• InChI Key： VNOHYGGIYVAKGB-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(C(=O)O)=C1COC)F)F)F

Computed Properties

• Exact Mass: 238.02528
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53